Cas no 1806304-74-4 (6-(Aminomethyl)-2-cyanobenzo[d]oxazole)

• Product Name: 6-(Aminomethyl)-2-cyanobenzo[d]oxazole
• CAS No: 1806304-74-4
• MF: C₉H₇N₃O
• MW: 173.171381235123
• CID: 4820032
• Update Time: 2025-07-21

6-(Aminomethyl)-2-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-cyanobenzo[d]oxazole

• Inchi： 1S/C9H7N3O/c10-4-6-1-2-7-8(3-6)13-9(5-11)12-7/h1-3H,4,10H2
• InChI Key： JJTQRGRWEXCVDI-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC2C=CC(CN)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 0.7
• Topological Polar Surface Area: 75.8

Additional information on 6-(Aminomethyl)-2-cyanobenzo[d]oxazole

Research Briefing on 6-(Aminomethyl)-2-cyanobenzo[d]oxazole (CAS: 1806304-74-4): Recent Advances and Applications

In recent years, the compound 6-(Aminomethyl)-2-cyanobenzo[d]oxazole (CAS: 1806304-74-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic scaffold, characterized by its benzo[d]oxazole core and functionalized with an aminomethyl and cyano group, has demonstrated versatile applications in drug discovery, particularly as a building block for bioactive molecules. Recent studies have explored its potential as a key intermediate in the synthesis of kinase inhibitors, antimicrobial agents, and fluorescent probes, highlighting its broad utility in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-(Aminomethyl)-2-cyanobenzo[d]oxazole in the development of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The researchers utilized this compound as a precursor to design a series of derivatives, which exhibited potent inhibitory activity against mutant forms of EGFR associated with non-small cell lung cancer (NSCLC). The study reported IC50 values in the nanomolar range, underscoring the compound's potential as a scaffold for targeted cancer therapies. Molecular docking simulations further revealed that the aminomethyl and cyano groups play a critical role in binding to the ATP pocket of EGFR, providing insights for future structure-activity relationship (SAR) studies.

Another notable application of 6-(Aminomethyl)-2-cyanobenzo[d]oxazole was highlighted in a 2024 ACS Infectious Diseases publication, where it served as a core structure for developing antimicrobial agents against drug-resistant bacterial strains. The study demonstrated that derivatives of this compound exhibited broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). Mechanistic studies suggested that these derivatives interfere with bacterial cell wall biosynthesis, offering a promising avenue for addressing antibiotic resistance. The researchers also noted the compound's favorable pharmacokinetic properties, such as improved solubility and metabolic stability, which are essential for further preclinical development.

Beyond its therapeutic applications, 6-(Aminomethyl)-2-cyanobenzo[d]oxazole has also been employed in the design of fluorescent probes for bioimaging. A recent Chemical Communications article described its use in developing a turn-on fluorescent sensor for detecting reactive oxygen species (ROS) in live cells. The probe's high selectivity and sensitivity were attributed to the unique electronic properties of the benzo[d]oxazole core, which undergoes a fluorescence enhancement upon ROS-induced oxidation. This innovation holds promise for real-time monitoring of oxidative stress in pathological conditions such as neurodegenerative diseases and cancer.

In conclusion, 6-(Aminomethyl)-2-cyanobenzo[d]oxazole (CAS: 1806304-74-4) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its diverse applications—from kinase inhibitors to antimicrobial agents and fluorescent probes—underscore its versatility and potential for addressing unmet medical needs. Future research should focus on optimizing its derivatives for clinical translation, leveraging advances in synthetic chemistry and computational modeling to enhance efficacy and safety profiles.